Cas no 3824-31-5 ((4-amino-2-fluorophenyl)dimethylamine hydrochloride)

(4-Amino-2-fluorophenyl)dimethylamine hydrochloride is a fluorinated aromatic amine derivative with applications in pharmaceutical and organic synthesis. Its key advantages include high purity and stability as a hydrochloride salt, ensuring reliable performance in reactions. The presence of both amino and dimethylamino functional groups enhances its versatility as a building block for heterocyclic compounds or as an intermediate in medicinal chemistry. The fluorine substituent offers electronic modulation, influencing reactivity and binding properties in target molecules. This compound is particularly valuable in the development of bioactive molecules due to its balanced solubility in polar solvents and compatibility with standard coupling conditions. Proper handling under inert atmospheres is recommended to maintain integrity.
(4-amino-2-fluorophenyl)dimethylamine hydrochloride structure
3824-31-5 structure
Product Name:(4-amino-2-fluorophenyl)dimethylamine hydrochloride
CAS No:3824-31-5
MF:C8H11FN2
MW:154.184745073318
MDL:MFCD10694806
CID:876747
PubChem ID:23547996
Update Time:2025-05-21

(4-amino-2-fluorophenyl)dimethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-N1,N1-dimethylbenzene-1,4-diamine
    • 2-FLUORO-1-N,1-N-DIMETHYLBENZENE-1,4-DIAMINE
    • (4-amino-2-fluorophenyl)dimethylamine(SALTDATA: HCl)
    • 2-Fluoro-N-1-,N-1-dimethyl-1,4-benzenediamine
    • 2-FLUORO-N1,N1-DIMETHYL-1,4-BENZENEDIAMINE
    • DB-122180
    • 2-Fluoro-N~1~,N~1~-dimethylbenzene-1,4-diamine
    • DTXSID80634903
    • AKOS005063228
    • EN300-365350
    • STL195540
    • SB76108
    • SCHEMBL13718141
    • 3824-31-5
    • (4-amino-2-fluorophenyl)dimethylamine
    • (4-amino-2-fluorophenyl)dimethylamine hydrochloride
    • MDL: MFCD10694806
    • Inchi: 1S/C8H11FN2/c1-11(2)8-4-3-6(10)5-7(8)9/h3-5H,10H2,1-2H3
    • InChI Key: HWMMSIBCJCJIJM-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N(C)C)N

Computed Properties

  • Exact Mass: 154.09100
  • Monoisotopic Mass: 154.09062652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 239.7±25.0 ºC (760 Torr),
  • Flash Point: 98.8±23.2 ºC,
  • Solubility: Very slightly soluble (0.49 g/l) (25 º C),
  • PSA: 29.26000
  • LogP: 2.05510

(4-amino-2-fluorophenyl)dimethylamine hydrochloride Security Information

  • HazardClass:IRRITANT

(4-amino-2-fluorophenyl)dimethylamine hydrochloride Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(4-amino-2-fluorophenyl)dimethylamine hydrochloride Pricemore >>

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Additional information on (4-amino-2-fluorophenyl)dimethylamine hydrochloride

Comprehensive Analysis of (4-amino-2-fluorophenyl)dimethylamine hydrochloride (CAS No. 3824-31-5)

The compound (4-amino-2-fluorophenyl)dimethylamine hydrochloride (CAS No. 3824-31-5) is a specialized organic intermediate with significant applications in pharmaceutical and chemical research. Its molecular structure, featuring a fluorinated aromatic ring and a dimethylamine group, makes it a valuable building block for synthesizing more complex molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel therapeutics and biologically active agents.

One of the key reasons for the growing attention toward (4-amino-2-fluorophenyl)dimethylamine hydrochloride is its relevance in drug discovery. The presence of both amino and fluoro substituents on the phenyl ring enhances its reactivity, allowing for diverse chemical modifications. This characteristic is particularly valuable in the design of small-molecule inhibitors and targeted therapies, which are currently hot topics in biomedical research. Scientists are exploring its use in kinase inhibitors and GPCR modulators, areas that dominate modern pharmaceutical development.

From a synthetic chemistry perspective, CAS No. 3824-31-5 serves as a versatile precursor. Its hydrochloride salt form improves stability and solubility, facilitating its use in various reaction conditions. Recent studies highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical for constructing complex heterocyclic frameworks. These reactions are foundational in creating high-value agrochemicals and advanced materials, aligning with the industry's shift toward sustainable and efficient synthesis methods.

The demand for fluorinated compounds like (4-amino-2-fluorophenyl)dimethylamine hydrochloride has surged due to their unique physicochemical properties. Fluorination often enhances a molecule's metabolic stability and bioavailability, making it a preferred strategy in medicinal chemistry. This trend is reflected in the increasing number of FDA-approved drugs containing fluorine atoms. As a result, researchers are actively investigating this compound's potential in next-generation drug candidates, particularly for central nervous system (CNS) disorders and oncology applications.

Quality control and analytical characterization of CAS No. 3824-31-5 are critical for ensuring its suitability in high-stakes applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity and structural integrity. These methods are essential for meeting the stringent requirements of Good Manufacturing Practices (GMP), particularly when the compound is used in pharmaceutical intermediates. The emphasis on quality assurance underscores the compound's importance in industrial and academic settings.

In addition to its pharmaceutical applications, (4-amino-2-fluorophenyl)dimethylamine hydrochloride is gaining traction in material science. Its aromatic and amine functionalities make it a candidate for designing functional polymers and coordination complexes. These materials have potential uses in optoelectronics and catalysis, areas that are pivotal for renewable energy technologies. The compound's adaptability highlights its cross-disciplinary relevance, bridging gaps between chemistry, biology, and engineering.

As the scientific community continues to explore CAS No. 3824-31-5, its role in green chemistry initiatives is also being examined. Researchers are optimizing synthetic routes to minimize waste and reduce reliance on hazardous reagents. This aligns with global efforts to promote sustainable chemical processes, a topic of significant interest in both academic and industrial circles. The compound's potential for scalable synthesis further enhances its appeal for large-scale applications.

In summary, (4-amino-2-fluorophenyl)dimethylamine hydrochloride (CAS No. 3824-31-5) is a multifaceted compound with broad utility in pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity profile position it as a key player in advancing innovative technologies. With ongoing research and development, this compound is poised to contribute significantly to solving some of the most pressing challenges in modern science and industry.

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